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Compound of Interest

Compound Name: 2-Amino-5-phenylpyridine-d5
CAS No.: 150320-81-3
Cat. No.: B565126
Get Quote
. J

Executive Summary

This technical guide details the spectroscopic signature of 2-Amino-5-phenylpyridine-d5, a
stable isotope-labeled analog of the mutagenic heterocyclic amine 2-amino-5-phenylpyridine.
This compound is primarily utilized as an Internal Standard (IS) in the quantitative analysis of
biological matrices via LC-MS/MS.

The "d5" designation typically refers to the full deuteration of the pendant phenyl ring (

). This specific isotopic labeling strategy is chosen for its synthetic accessibility (via Suzuki
coupling) and metabolic stability, as the phenyl ring is less prone to rapid H/D exchange
compared to the amino-substituted pyridine ring.

Molecular Architecture & Isotopic Design

The structural integrity of an internal standard is paramount. For 2-Amino-5-phenylpyridine-
d5, the deuterium labels are strategically placed on the phenyl ring to ensure mass spectral
differentiation while maintaining chromatographic co-elution with the analyte.
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Structural Specifications

o Chemical Name: 2-Amino-5-(phenyl-d5)-pyridine

e Molecular Formula:

o Exact Mass (Monoisotopic): 175.14 g/mol (Calculated)
o Parent Compound Mass: 170.08 g/mol

e Mass Shift: +5.03 Da

Synthetic Pathway (Origin of the Signal)

The synthesis dictates the spectroscopic output. The most robust route involves a palladium-
catalyzed Suzuki-Miyaura cross-coupling between commercially available 2-amino-5-
bromopyridine and phenylboronic acid-d5.

2-Amino-5-bromopyridine
(C5H5BIN2)

B Pd(PPh3)4, Na2CO3 Suzuki Coupling _ [EE NI W el Tl
Dioxane/H20, 90°C (Target)
Phenylboronic acid-d5
(C6D5B(0H)2)

Click to download full resolution via product page

Figure 1: Synthetic route establishing the location of the deuterium label on the phenyl ring.

Mass Spectrometry (LC-MS/MS)

Mass spectrometry is the primary application for this molecule. The +5 Da mass shift allows for
interference-free quantification of the non-deuterated analyte.

lonization & Precursor Selection

Under Positive Electrospray lonization (+ESI), the molecule forms a stable protonated
molecular ion
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Internal Standard

Parameter Parent (d0) Rationale
(d5)
Protonation of the
Precursor lon (Q1) 1711 m/z 176.1 m/z o _
pyridine nitrogen.
Optimized for [M+H]+
Cone Voltage 30-40 V 30-40 V

stability.

Fragmentation Logic (MS/MS)

The fragmentation pattern is critical for Multiple Reaction Monitoring (MRM). The deuterium
label on the phenyl ring is stable, but specific neutral losses will determine if the daughter ion
retains the label.

e Primary Fragment (Loss of HCN): Common in pyridines. The HCN is lost from the pyridine
ring. Since the D-label is on the phenyl ring, the fragment retains the +5 shift.

e Secondary Fragment (Loss of

): Loss of the amino group. The fragment retains the phenyl ring and the +5 shift.

Precursor lon [M+H]+
m/z 176.1

“NH3 (17 Da) \-HCN (27 Da)

Fragment A (Loss of NH3) Fragment B (Loss of HCN)

[M+H - 17]+ [Pyridine Ring Cleavage]
m/z 159.1 m/z 149.1

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for the d5-isotopologue during collision-induced
dissociation (CID).

Nuclear Magnetic Resonance (NMR)
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NMR is utilized for structural validation and isotopic purity assessment. The d5-analog presents
a distinct "silencing"” effect in the

spectrum compared to the parent.

NMR: The "Silent" Phenyl Ring

In the non-deuterated parent, the phenyl protons appear as a multiplet between 7.30-7.60
ppm. In the d5-analog, these signals vanish.

Predicted

NMR Data (400 MHz, DMSO-

):

8.25 (d, J=2.5 Hz, 1H): Pyridine H-6 (Ortho to Phenyl). Unaffected by deuteration.

7.65 (dd, J=8.5, 2.5 Hz, 1H): Pyridine H-4.

e 7.30 - 7.55 (SILENT): The phenyl protons (H-2', H-3', H-4") are replaced by deuterium.
Residual protio-signal here indicates incomplete labeling (<99 atom % D).

e 6.55 (d, J=8.5 Hz, 1H): Pyridine H-3 (Ortho to Amine).
e 6.05 (s, br, 2H):

protons. Exchangeable; chemical shift varies with concentration/solvent.

NMR: Isotope Effects

Carbon atoms attached to deuterium exhibit characteristic splitting (

) and reduced peak intensity due to the loss of Nuclear Overhauser Effect (NOE) and longer
relaxation times (

)

¢ Pyridine Carbons: Appear as sharp singlets (similar to parent).

e Phenyl Carbons: Appear as triplets (1:1:1 intensity) due to coupling with Deuterium (Spin
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o J(C-D) coupling constant is typically 20-25 Hz.

o Slight upfield isotope shift (

ppm) compared to the parent carbons.

Infrared Spectroscopy (IR)

IR is less commonly used for routine ID but provides definitive proof of deuteration via the C-D

stretching frequency.

The Isotope Shift Calculation

The vibrational frequency is inversely proportional to the reduced mass (

) of the bond.

Replacing Hydrogen (

) with Deuterium (

) approximately lowers the frequency by a factor of

(practically ~1.35 due to anharmonicity).

Diagnostic Bands

] ) Parent (d0) d5-Analog ]
Vibration Mode Visual Note
Frequency Frequency
Aromatic C-H Stretch 3030 - 3060 Disappears / Weak Replaced by C-D.
Distinctive new band
Aromatic C-D Stretch N/A 2260 - 2280 _ _ .
in the "silent" region.
Amine N-H Stretch 3300 - 3450 3300 - 3450 Unchanged.
Slight shift due to
Ring Breathing ~1600 ~1580 mass change of the
ring.
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Experimental Protocols
Protocol: Preparation for LC-MS Quantitation

Objective: Use d5-IS to correct for matrix effects in plasma samples.

e Stock Solution: Dissolve 1 mg of 2-Amino-5-phenylpyridine-d5 in 1 mL of methanol (1
mg/mL). Store at -20°C.

e Working IS Solution: Dilute stock to 100 ng/mL in 50:50 Methanol:Water.

o Sample Processing:

[¢]

Aliquot 50

of plasma.

Add 200

[e]

of Working IS Solution (precipitates proteins).

(¢]

Vortex (30 sec) and Centrifuge (10,000 x g, 5 min).

[¢]

Inject supernatant.

Protocol: NMR Sample Prep (Preventing H/D Exchange)

Objective: Ensure the amine protons do not exchange with the solvent, complicating
integration.

» Solvent Choice: Use DMSO-
(99.9% D) rather than
or
. Methanol and water will exchange with the
protons, causing the signal at 6.05 ppm to disappeatr.

e Tube: Use high-grade 5mm NMR tubes.
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o Concentration: Prepare ~5-10 mg in 600

solvent.

e Acquisition: Set relaxation delay (

) to >5 seconds to account for the slower relaxation of deuterated phenyl carbons if running
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2-
Amino-5-phenylpyridine-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565126/docs#technical-guide-spectroscopic-
characterization-of-2-amino-5-phenylpyridine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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